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Compound of Interest

Compound Name: 6-(Benzoyloxy)hexanoic acid
CAS No.: 137591-00-5
Cat. No.: B8647761

Get Quote

Chemical Identity & Hazard Profiling

Before disposal, you must validate the material identity to ensure compatibility with waste
streams. This compound is frequently confused with amide derivatives (e.g., Cbz-protected

\

amino acids).
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Parameter Specification Operational Implication

Chemical Name 6-(Benzoyloxy)hexanoic acid Target Molecule

1.[1] Carboxylic Acid o )
Acidic; susceptible to

Functional Groups (Terminal)2. Benzoate Ester o
hydrolysis in strong base.
(Internal)
] ] ] ) Dust inhalation hazard;
) Solid (typically white/off-white ) )
Physical State requires solid waste

powder) ]
segregation.

Soluble in organic solvents
Solubility (DCM, DMSO, MeOH).Low

solubility in water.

Do not attempt agueous drain

disposal.[2]

Corrosive to mucous
Acidity (pKa) ~4.8 (Carboxylic acid) membranes; incompatible with

strong oxidizers.

Critical Safety Warning: While specific toxicological data for this intermediate may be limited, it
must be handled as a Category 2 Skin/Eye Irritant (H315/H319) due to the free carboxylic acid
moiety and potential hydrolysis to benzoic acid.

Primary Disposal Protocols

The disposal strategy relies on incineration as the ultimate fate. The presence of the benzene
ring renders it unsuitable for standard biological wastewater treatment.

Scenario A: Solid Waste (Pure Substance)

Applicability: Expired reagents, contaminated weighing boats, spill cleanup solids.

e Segregation: Isolate from oxidizers (e.g., permanganates, nitrates) to prevent exothermic
reaction.

» Containerization: Place the solid in a wide-mouth HDPE (High-Density Polyethylene) or
glass jar.

o Why? HDPE is resistant to weak organic acids and prevents breakage during transport.
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» Labeling: Affix a hazardous waste label.
o Required Fields: "Non-Halogenated Organic Solid."
o Constituents: "6-(Benzoyloxy)hexanoic acid (100%)."
o Hazard Checkbox: Irritant, Acidic.

» Fate: High-temperature incineration (Waste Code: Incineration Only).

Scenario B: Liquid Waste (Solvent Solutions)
Applicability: Reaction mother liquors (DCM, Ethyl Acetate, Methanol).

o Compatibility Check: Ensure the solvent carrier is non-halogenated or halogenated and
segregate accordingly.

o Example: If dissolved in Dichloromethane (DCM)

Halogenated Waste.

o Example: If dissolved in Methanol/Ethyl Acetate
Non-Halogenated Waste.

e pH Adjustment (Optional but Recommended): If the solution is highly concentrated (>1 M),
neutralization is not recommended in the waste container due to exotherm risks. Dispose of
as acidic organic waste.

o Fate: Fuel blending or Incineration.

Scenario C: Aqueous Waste (Buffer/Work-up Layers)

Applicability: Aqueous layers from extractions containing trace amounts.
o Extraction: Do not pour down the drain. The benzoate moiety is an environmental pollutant.

o Collection: Collect in "Aqueous Waste - Contaminated with Organics" carboy.
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» Fate: Wastewater treatment plant (WWTP) via chemical waste contractor (requires tertiary
treatment).

Emergency Spill Response Workflow
Mechanism: Containment

Neutralization
Collection.

 |solate: Evacuate the immediate 3-meter radius. Don PPE (Nitrile gloves, safety goggles, lab
coat).[2]

» Contain: If liquid solution, dike with absorbent pillows. If solid, cover to prevent dust.
e Neutralize: Apply Sodium Bicarbonate (
) or a commercial acid spill kit.
o Observation: Wait for effervescence (
evolution) to cease.

o Collect: Sweep neutralized sludge into a dedicated waste pail. Label as "Spill Debris:
Organic Acid."

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for disposing of 6-(Benzoyloxy)hexanoic
acid based on its physical state and solvent environment.
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Waste Generation:

6-(Benzoyloxy)hexanoic acid

Determine Physical State

Dry Substance \ Dissolved

Solid / Powder Liquid / Solution

Identify Solvent Base

Bin: Solid Organic Waste

(Trace Acid) Contains Halogens Flammable/Organic Water Based
Halogenated Solvent Non-Halogenated Solvent Aqueous Layer
(DCM, Chloroform) (MeOH, EtOAc, DMSO) (Water/Buffer)

Bin: Halogenated Organic Bin: Non-Halogenated Organic Bin: Aqueous Toxic

FINAL FATE:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of 6-(Benzoyloxy)hexanoic acid
waste streams.
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Regulatory & Compliance Data

Refer to these classifications when filling out your institution's hazardous waste manifest.

Regulatory Body Classification Code/Note

GHS (Global) Skin Irrit. 2; Eye Irrit.[1][3] 2A H315, H319

Classify by characteristic:
RCRA (USA) Not P- or U-listed specifically. D002 (Corrosive) if pH < 2,
otherwise General Organic.

If dissolved, solvent dictates
Not regulated as Dangerous o
DOT (Transport) Goods (Solid) classification (e.g., UN 1993
oods (Solid).
for Flammable Liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Handling & Disposal of 6-
(Benzoyloxy)hexanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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